Cas no 864738-25-0 (tert-butyl N-(1,3-benzothiazol-2-yl)methylcarbamate)

• Product Name: tert-butyl N-(1,3-benzothiazol-2-yl)methylcarbamate
• CAS No: 864738-25-0
• MF: C₁₃H₁₆N₂O₂S
• MW: 264.343341827393
• CID: 4255700
• PubChem ID: 63788144
• Update Time: 2025-05-20

tert-butyl N-(1,3-benzothiazol-2-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (2-benzothiazolylmethyl)-, 1,1-dimethylethyl ester
• tert-Butyl N-(1,3-benzothiazol-2-ylMethyl)carbaMate
• Carbamic acid, (2-benzothiazolylmethyl)-, 1,1-dimethylethyl ester (9CI)
• tert-Butyl (benzo[d]thiazol-2-ylmethyl)carbamate
• tert-butyl N-(1,3-benzothiazol-2-yl)methylcarbamate
• DB-144805
• t-butyl (1,3-benzothiazol-2-ylmethyl)carbamate
• SCHEMBL4159541
• tert-Butyl(benzo[d]thiazol-2-ylmethyl)carbamate
• tert-butyl N-[(1,3-benzothiazol-2-yl)methyl]carbamate
• 2-[(Boc-amino)methyl]-1,3-benzothiazole
• AKOS013099779
• CS-0210160
• BS-32923
• 864738-25-0

• Inchi： 1S/C13H16N2O2S/c1-13(2,3)17-12(16)14-8-11-15-9-6-4-5-7-10(9)18-11/h4-7H,8H2,1-3H3,(H,14,16)
• InChI Key： WDBJYSYXXUQTSI-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1=NC2=CC=CC=C2S1

Computed Properties

• Exact Mass: 264.09324893Da
• Monoisotopic Mass: 264.09324893Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on tert-butyl N-(1,3-benzothiazol-2-yl)methylcarbamate

Professional Introduction to Tert-butyl N-(1,3-benzothiazol-2-yl)methylcarbamate (CAS No. 864738-25-0)

Tert-butyl N-(1,3-benzothiazol-2-yl)methylcarbamate, with the chemical identifier CAS No. 864738-25-0, is a specialized compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of carbamates, which are widely recognized for their diverse applications in medicinal chemistry and agrochemicals. The structural framework of this molecule incorporates a benzothiazole moiety, a heterocyclic aromatic ring system that is well-documented for its pharmacological properties and biological activities.

The benzothiazole ring is particularly noteworthy due to its presence in numerous bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents. The incorporation of the benzothiazole moiety into the carbamate structure of Tert-butyl N-(1,3-benzothiazol-2-yl)methylcarbamate suggests potential therapeutic applications, particularly in the modulation of enzymatic activities and interaction with biological targets. This compound’s unique chemical properties make it a valuable scaffold for further derivatization and exploration in drug discovery.

In recent years, there has been a growing interest in carbamates as pharmacophores due to their ability to form stable hydrogen bonds and their favorable pharmacokinetic profiles. The tert-butyl group in Tert-butyl N-(1,3-benzothiazol-2-yl)methylcarbamate not only enhances the lipophilicity of the molecule but also provides a stable anchoring point for further chemical modifications. These attributes make it an attractive candidate for developing novel therapeutic agents.

Recent studies have highlighted the importance of benzothiazole derivatives in addressing various diseases, including cancer, infectious diseases, and neurological disorders. The structural motif of benzothiazole has been shown to exhibit significant interactions with biological targets such as enzymes and receptors, leading to potent pharmacological effects. Tert-butyl N-(1,3-benzothiazol-2-yl)methylcarbamate, with its well-positioned functional groups, could serve as a key intermediate in the synthesis of more complex molecules designed to interact with these targets.

The synthesis of Tert-butyl N-(1,3-benzothiazol-2-yl)methylcarbamate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the carbamate group into the benzothiazole framework necessitates careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed hydrogenations, have been employed to achieve the desired molecular architecture efficiently.

The pharmacological evaluation of Tert-butyl N-(1,3-benzothiazol-2-yl)methylcarbamate has been a focus of several research endeavors. Preliminary studies have indicated that this compound exhibits promising biological activity in vitro, particularly against certain enzymatic targets relevant to inflammatory pathways. These findings suggest that further investigation is warranted to explore its potential as a lead compound for drug development.

In conclusion, Tert-butyl N-(1,3-benzothiazol-2-yl)methylcarbamate (CAS No. 864738-25-0) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and demonstrated biological activity position it as a valuable asset for ongoing research efforts aimed at developing novel therapeutic interventions. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly critical role in addressing complex diseases and improving patient outcomes.